What exactly is the UM171?
UM171 is an effective agonist of human hematopoietic stem cell regeneration independent of AhR suppression. UM171 behaves differently from other small-molecule stimulators of hematopoiesis. For instance, the aryl-hydrocarbon receptor (AhR) antagonist StemRegenin 1 (SR1). The addition of UM171 to cells with cytokines and SR1 boosts the ex-vivo expansion of HSCs in normal conditions, including CD34+ cells.UM171 utilizes a unique molecular mechanism to control the epigenome. It is also a molecule that fights cancer.
The background of UM171
UM171 was discovered at IRIC. The UM171 research project was started as a result of a collaboration between an interdisciplinary team of chemists headed by UdeM associate professor of Chemistry Anne Marinier and a group of biologists working under the directi...